Cas no 136410-03-2 ((+-)-5-Ethoxy-1-(4-nitrobenzoyl)-2-pyrrolidinone)

(+-)-5-Ethoxy-1-(4-nitrobenzoyl)-2-pyrrolidinone structure
136410-03-2 structure
Product name:(+-)-5-Ethoxy-1-(4-nitrobenzoyl)-2-pyrrolidinone
CAS No:136410-03-2
MF:C13H14N2O5
MW:278.26066
CID:901180

(+-)-5-Ethoxy-1-(4-nitrobenzoyl)-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

    • (+-)-5-Ethoxy-1-(4-nitrobenzoyl)-2-pyrrolidinone
    • 2-Pyrrolidinone, 5-ethoxy-1-(4-nitrobenzoyl)-, (+-)-
    • 5-ethoxy-1-[(4-nitrophenyl)carbonyl]pyrrolidin-2-one
    • BRN 4759239

Computed Properties

  • Exact Mass: 278.09032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 2
  • Surface Charge: 0
  • XLogP3: 1.4

Experimental Properties

  • PSA: 89.75

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